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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Introduction: Unveiling the Potential of a Versatile
Building Block
2-Hydroxy-3-nitrobenzamide is a fascinating aromatic compound that, at first glance,

presents a simple molecular architecture. However, a deeper analysis of its functional groups—

a hydroxyl, an amide, and a nitro group strategically positioned on a benzene ring—reveals a

wealth of potential for applications in advanced materials science. The interplay of these

groups imparts unique electronic and structural characteristics, making it a highly promising,

yet underexplored, building block for the synthesis of novel functional polymers and

coordination materials.

This comprehensive guide serves as a detailed resource for researchers, scientists, and

professionals in materials science and drug development. It moves beyond a simple recitation

of facts to provide a deep, technical dive into the synthesis, properties, and, most importantly,

the potential applications of 2-Hydroxy-3-nitrobenzamide. By synthesizing established

knowledge on related compounds with the specific structural attributes of our target molecule,

we will explore its utility as a monomer for high-performance polyamides, a ligand for the

construction of metal-organic frameworks (MOFs), and a potential precursor for luminescent
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materials. This document is designed to not only inform but also to inspire new avenues of

research and development.

Molecular and Physicochemical Profile
Before delving into its applications, it is crucial to understand the intrinsic properties of 2-
Hydroxy-3-nitrobenzamide.

Property Value Source/Comment

Molecular Formula C₇H₆N₂O₄ [1]

Molecular Weight 182.14 g/mol [1]

Appearance
Reddish-brown solid (can be

purified to brown prisms)
[1]

Hydrogen Bond Donors 2 (hydroxyl and amide)

Hydrogen Bond Acceptors
4 (hydroxyl, amide, and nitro

group)

Key Structural Feature

Intramolecular hydrogen

bonding between the hydroxyl

group and the amide oxygen

[1]

The presence of both hydrogen bond donors and acceptors is a critical feature, as it dictates

the supramolecular chemistry of the molecule. X-ray crystallography studies have revealed that

in the solid state, 2-Hydroxy-3-nitrobenzamide molecules self-assemble into two-dimensional

polymeric sheets through a network of intermolecular hydrogen bonds.[1] This inherent ability

to form ordered structures is a highly desirable trait in materials science, suggesting its

potential for creating self-healing materials or materials with anisotropic properties.

Figure 1: Molecular structure and key functional groups of 2-Hydroxy-3-nitrobenzamide.

Synthesis Protocol
The synthesis of 2-Hydroxy-3-nitrobenzamide is a straightforward nitration of 2-

hydroxybenzamide. The following protocol is adapted from established and reliable methods.[1]
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Materials:

2-Hydroxybenzamide

Ethyl acetate (EtOAc)

Nitric acid (HNO₃, concentrated)

Sulfuric acid (H₂SO₄, concentrated)

Sodium bicarbonate (NaHCO₃) solution (10% aqueous)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Petroleum ether and Ethyl acetate for chromatography

Equipment:

Round-bottom flask

Dropping funnel

Magnetic stirrer with stir bar

Ice bath

Reflux condenser

Separatory funnel

Rotary evaporator

Chromatography column

Procedure:
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Preparation of the Nitrating Mixture: In a separate beaker, carefully and slowly add

concentrated sulfuric acid (1.96 g, 0.02 mol) to concentrated nitric acid (1.89 g, 0.03 mol)

while cooling in an ice bath. Caution: This is a highly exothermic reaction.

Dissolution of Starting Material: Dissolve 2-hydroxybenzamide (1.37 g, 0.01 mol) in ethyl

acetate (25 ml) in a round-bottom flask equipped with a magnetic stir bar.

Nitration Reaction: Cool the solution of 2-hydroxybenzamide to below 5°C (278 K) using an

ice bath. Add the prepared nitrating mixture dropwise to the cooled solution with constant

and vigorous stirring, ensuring the temperature remains below 5°C.

Reaction at Room Temperature: After the addition is complete, allow the reaction mixture to

stir at room temperature for 4-5 hours.

Reflux: Heat the reaction mixture to reflux for 1 hour.

Work-up:

Cool the reaction mixture to room temperature.

Carefully neutralize the mixture with a 10% aqueous solution of sodium bicarbonate until

the effervescence ceases.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 25 ml).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator to obtain a reddish-brown solid.

Purification:

Purify the crude product by column chromatography on silica gel.

Elute with a gradient of ethyl acetate in petroleum ether (e.g., starting from 0% and

gradually increasing to 7.5% ethyl acetate).
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Collect the fractions containing the desired product and concentrate to afford pure 2-
Hydroxy-3-nitrobenzamide as brown prisms.

Start

Dissolve 2-Hydroxybenzamide
in Ethyl Acetate

Cool to < 5°C

Add Nitrating Mixture
(HNO3/H2SO4) Dropwise

Stir at Room Temperature
(4-5 hours)

Reflux for 1 hour

Work-up:
Neutralize, Extract, Dry, Concentrate

Purification:
Column Chromatography

Pure 2-Hydroxy-3-nitrobenzamide
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Figure 2: Workflow for the synthesis of 2-Hydroxy-3-nitrobenzamide.

Application in High-Performance Aromatic
Polyamides
Aromatic polyamides, or aramids, are a class of high-performance polymers known for their

exceptional thermal stability, chemical resistance, and mechanical strength. The properties of

these polymers can be tailored by the choice of monomers. While direct polymerization of 2-
Hydroxy-3-nitrobenzamide into a polyamide has not been extensively reported, its structure

suggests it can be a valuable precursor for creating novel aramids. The nitro group can be

reduced to an amine, yielding 2-hydroxy-3-aminobenzamide, a bifunctional monomer suitable

for polycondensation reactions.

Protocol: Synthesis of an Aromatic Polyamide from a 2-Hydroxy-3-nitrobenzamide Derivative

This protocol is a representative procedure for the synthesis of aromatic polyamides, adapted

for a monomer derived from 2-Hydroxy-3-nitrobenzamide.

Part 1: Reduction of the Nitro Group

Materials: 2-Hydroxy-3-nitrobenzamide, Tin(II) chloride dihydrate (SnCl₂·2H₂O),

Concentrated hydrochloric acid (HCl), Sodium hydroxide (NaOH).

Procedure:

Suspend 2-Hydroxy-3-nitrobenzamide in a mixture of concentrated HCl and ethanol.

Add a solution of SnCl₂·2H₂O in concentrated HCl portion-wise while stirring.

Heat the mixture to reflux until the reaction is complete (monitored by TLC).

Cool the reaction mixture and neutralize with a concentrated NaOH solution to precipitate

the 2-hydroxy-3-aminobenzamide.

Filter, wash with water, and dry the product.
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Part 2: Polycondensation

Materials: 2-hydroxy-3-aminobenzamide (the diamine monomer), an aromatic dicarboxylic

acid chloride (e.g., terephthaloyl chloride), N-methyl-2-pyrrolidone (NMP), Calcium chloride

(CaCl₂), Pyridine.

Procedure:

In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve the diamine

monomer and CaCl₂ in NMP.

Cool the solution in an ice bath.

Add the aromatic dicarboxylic acid chloride as a solid in one portion with vigorous stirring.

Add pyridine to the reaction mixture.

Allow the reaction to proceed at 0-5°C for 1 hour, then at room temperature for 24 hours.

Precipitate the resulting polymer by pouring the viscous solution into a large volume of

methanol.

Filter the fibrous polymer, wash thoroughly with methanol and water, and dry under

vacuum.
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Figure 3: Proposed workflow for the synthesis of an aromatic polyamide using a derivative of 2-
Hydroxy-3-nitrobenzamide.

Application in Metal-Organic Frameworks (MOFs)
Metal-organic frameworks (MOFs) are a class of crystalline porous materials constructed from

metal ions or clusters coordinated to organic ligands.[2] The choice of the organic ligand is

crucial in determining the structure and properties of the resulting MOF. 2-Hydroxy-3-
nitrobenzamide, with its multiple coordination sites (hydroxyl, amide, and nitro groups), is a

promising candidate as a ligand for the synthesis of novel MOFs. The nitro group, in particular,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body-img#application-notes-and-protocols-2-hydroxy-3-nitrobenzamide-in-materials-science
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body#application-notes-and-protocols-2-hydroxy-3-nitrobenzamide-in-materials-science
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body#application-notes-and-protocols-2-hydroxy-3-nitrobenzamide-in-materials-science
https://pubmed.ncbi.nlm.nih.gov/14518181/
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body#application-notes-and-protocols-2-hydroxy-3-nitrobenzamide-in-materials-science
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body#application-notes-and-protocols-2-hydroxy-3-nitrobenzamide-in-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


can enhance the framework's stability and introduce specific functionalities, such as selective

gas adsorption or catalytic activity.

Protocol: Solvothermal Synthesis of a MOF using 2-Hydroxy-3-nitrobenzamide as a Ligand

This is a general solvothermal protocol that can be adapted for the synthesis of MOFs using 2-
Hydroxy-3-nitrobenzamide. The specific metal salt, solvent system, and reaction conditions

may need to be optimized.

Materials:

2-Hydroxy-3-nitrobenzamide (ligand)

A metal salt (e.g., Zinc nitrate hexahydrate, Copper(II) nitrate trihydrate)

A high-boiling point solvent (e.g., N,N-Dimethylformamide (DMF), Diethylformamide (DEF))

A modulator (optional, e.g., benzoic acid, acetic acid)

Equipment:

Teflon-lined stainless steel autoclave

Oven

Centrifuge

Vacuum oven

Procedure:

Preparation of the Reaction Mixture:

In a glass vial, dissolve the metal salt and 2-Hydroxy-3-nitrobenzamide in the chosen

solvent. A typical molar ratio of metal to ligand is 1:1 or 2:1, but this may vary.

If using a modulator, add it to the solution. Modulators can help control the crystal growth

and prevent the formation of dense phases.
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Solvothermal Reaction:

Transfer the solution to a Teflon-lined autoclave.

Seal the autoclave and place it in an oven.

Heat the autoclave to a specific temperature (typically between 80°C and 150°C) for a set

period (12 to 72 hours).

Isolation and Purification:

After the reaction, cool the autoclave to room temperature.

Collect the crystalline product by centrifugation or filtration.

Wash the product several times with fresh solvent (e.g., DMF) to remove any unreacted

starting materials.

Solvent exchange with a more volatile solvent (e.g., ethanol or acetone) to facilitate

activation.

Activate the MOF by heating under vacuum to remove the solvent molecules from the

pores.
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Figure 4: General workflow for the solvothermal synthesis of a MOF.
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Potential for Luminescent Materials
Many aromatic compounds, particularly those with rigid structures and conjugated π-systems,

exhibit interesting photoluminescent properties. Benzamide derivatives and nitro-substituted

aromatics have been investigated for their luminescent behavior.[3] The rigid structure of 2-
Hydroxy-3-nitrobenzamide, enforced by intramolecular hydrogen bonding, combined with the

electronic effects of the nitro group, suggests that it or its derivatives could be valuable

components in the design of luminescent materials.

Potential applications in this area include:

Organic Light-Emitting Diodes (OLEDs): As a dopant or a component of the emissive layer.

Fluorescent Sensors: The luminescence of the molecule could be sensitive to the presence

of certain analytes, leading to "turn-on" or "turn-off" sensing mechanisms. For instance,

luminescent lanthanide coordination polymers have been used to detect nitroaromatic

explosives.[4]

Luminescent Polymers: Incorporation of 2-Hydroxy-3-nitrobenzamide into a polymer

backbone could lead to materials with tailored emissive properties.

Further research is needed to fully characterize the photophysical properties of 2-Hydroxy-3-
nitrobenzamide, including its absorption and emission spectra, quantum yield, and lifetime.

Conclusion and Future Outlook
2-Hydroxy-3-nitrobenzamide is a molecule poised for significant contributions to materials

science. Its synthesis is well-established, and its molecular structure offers a tantalizing

combination of functionalities. While direct applications are still emerging, the potential for this

compound to serve as a key building block for high-performance polymers and functional

metal-organic frameworks is substantial. The protocols and insights provided in this guide are

intended to serve as a foundation for further exploration. Future research should focus on the

systematic synthesis and characterization of materials derived from 2-Hydroxy-3-
nitrobenzamide to unlock its full potential in creating the next generation of advanced

materials.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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